Cas no 892268-90-5 (N-cyclohexyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide)

• Product Name: N-cyclohexyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• CAS No: 892268-90-5
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• CID: 5979836
• PubChem ID: 73885945
• Update Time: 2025-05-22

N-cyclohexyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• 892268-90-5

• Inchi： 1S/C18H23N3O4/c1-25-10-9-21-17(23)14-8-7-12(11-15(14)20-18(21)24)16(22)19-13-5-3-2-4-6-13/h7-8,11,13-14H,2-6,9-10H2,1H3,(H,19,22)
• InChI Key： UTSDIGYSVRKMIQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C(N(C(N=C2C=1)=O)CCOC)=O)NC1CCCCC1

Computed Properties

• Exact Mass: 345.16885622g/mol
• Monoisotopic Mass: 345.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.1Ų

Additional information on N-cyclohexyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

Comprehensive Overview of N-cyclohexyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 892268-90-5)

N-cyclohexyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 892268-90-5) is a specialized organic compound belonging to the tetrahydroquinazoline family. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound's carboxamide and methoxyethyl moieties contribute to its solubility and reactivity, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like N-cyclohexyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing focus on targeted therapies for chronic diseases. The compound's CAS No. 892268-90-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

The synthesis of N-cyclohexyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide involves multi-step organic reactions, including cyclization and amidation processes. Its tetrahydroquinazoline core is structurally analogous to several FDA-approved drugs, which has spurred investigations into its pharmacokinetic properties. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring high purity for research purposes.

From an industrial perspective, CAS No. 892268-90-5 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressures on chemical manufacturing, researchers are exploring eco-friendly routes to produce such high-value intermediates. This aligns with global trends toward reducing carbon footprints and minimizing hazardous waste in pharmaceutical production.

The carboxamide group in N-cyclohexyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide enhances its hydrogen-bonding capacity, a critical factor in drug-receptor interactions. This property has led to its inclusion in virtual screening libraries for drug repurposing projects, a hot topic in post-pandemic research. Computational chemists frequently model its 3D structure to predict binding affinities with biological targets, leveraging AI-driven molecular docking tools.

Another area of interest is the compound's potential role in crop protection. Agrochemical companies are evaluating derivatives of tetrahydroquinazoline for their pesticidal or herbicidal activities, responding to the urgent need for novel solutions against resistant pests. The methoxyethyl side chain may contribute to improved bioavailability in plant systems, a key consideration in formulation development.

In material science, N-cyclohexyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide has been explored as a building block for functional polymers. Its aromatic system and polar groups enable interesting electronic properties, with potential applications in organic semiconductors or coatings. This multidisciplinary relevance explains why searches for CAS No. 892268-90-5 span across chemistry, biology, and engineering domains.

Quality control of N-cyclohexyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide follows stringent protocols, as even minor impurities can affect research outcomes. Suppliers typically provide detailed certificates of analysis (CoA) with parameters like ≥98% purity (HPLC), residual solvents content, and spectroscopic validation. These specifications are crucial for reproducibility in academic and industrial labs alike.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 892268-90-5 as synthetic methodologies advance. The rise of continuous flow chemistry and catalyzed reactions may enable more efficient production of this scaffold. Furthermore, integration with machine learning for property prediction could accelerate its adoption in various sectors, from medicine to advanced materials.